Cas no 2228500-38-5 (2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol
• CAS No: 2228500-38-5
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6149998
• PubChem ID: 165695716
• Update Time: 2025-10-28

2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol
• EN300-1926852
• 2228500-38-5

• Inchi： 1S/C11H12BrNO/c1-13-5-4-8-2-3-9(6-10(8)13)11(14)7-12/h2-6,11,14H,7H2,1H3
• InChI Key： UJMYIKFVMHPEJB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2C=CN(C)C=2C=1)O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol

2-Bromo-1-(1-Methyl-1H-Indol-6-Yl)Ethan-1-Ol

2-Bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol is a chemical compound with the CAS number No. 2228500-38-5. This compound is a derivative of indole, a heterocyclic aromatic compound, and features a bromine atom at the second position of the ethan-1-ol moiety. The presence of the bromine atom and the indole ring makes this compound a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

The structure of 2-bromo-1-(1-methyl-1H-indol-6-yl)ethan-1-ol consists of an indole ring substituted with a methyl group at position 1 and an ethanolic group at position 6. The bromine atom is attached to the ethanolic carbon, which is also bonded to the indole ring. This arrangement provides the compound with unique electronic properties and reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of indole derivatives in drug discovery, particularly in targeting protein kinases and other enzymes involved in cancer and inflammatory diseases. The bromine atom in 2-bromo derivatives can act as a leaving group, enabling nucleophilic substitutions that are crucial in synthesizing bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for constructing complex indole-based scaffolds with anti-cancer properties.

In terms of synthesis, 2-bromo derivatives are often prepared via electrophilic substitution reactions on indole rings. The methyl group at position 1 of the indole stabilizes the intermediate through resonance effects, facilitating the introduction of substituents at other positions. This compound can also be synthesized through alkylation or coupling reactions, depending on the desired product.

One of the most promising applications of 2-bromo derivatives lies in their use as intermediates for constructing heterocyclic compounds with bioactivity. For example, recent research has demonstrated that derivatives of this compound can inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By modulating CDK activity, these compounds show potential as anti-cancer agents.

Moreover, indole-based compounds have been investigated for their anti-inflammatory properties. The bromine atom in 2-bromo derivatives can be replaced with other functional groups to enhance bioavailability and potency. For instance, replacing bromine with hydroxyl or amino groups has been shown to improve solubility and binding affinity to target proteins.

In addition to its role as an intermediate, 2-bromo derivatives have also been studied for their potential in agrochemical applications. Indole derivatives are known to regulate plant growth hormones such as auxins, which play a critical role in plant development. By modifying the substituents on the indole ring, researchers aim to develop new herbicides or growth regulators with improved efficacy and selectivity.

The study of indole-based compounds has also extended into materials science. Certain derivatives exhibit fluorescence properties due to their conjugated π-systems, making them candidates for optoelectronic materials or sensors. While 2-bromo derivatives may not directly contribute to these applications due to their functional groups, they serve as valuable building blocks for constructing more complex structures.

Looking ahead, advancements in synthetic chemistry are expected to further expand the utility of indole-based compounds like 2-bromo derivatives. The development of more efficient catalytic methods and green chemistry approaches will enable researchers to synthesize these compounds on a larger scale while minimizing environmental impact.

In conclusion, 2-bromo-1-(1-methyl-1H-indol-6-Yl)ethan-Ol (CAS No: 2228500385) is a versatile compound with significant potential in drug discovery and materials science. Its unique structure allows for diverse chemical transformations, making it an essential intermediate in organic synthesis. As research continues to uncover new applications for indole derivatives, this compound will likely play an increasingly important role in advancing both therapeutic and agrochemical innovations.